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Compound of Interest

Compound Name: 2-Ethylanisole

Cat. No.: B1585127

Technical Overview of 2-Ethylanisole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the chemical properties of 2-
ethylanisole. While comprehensive experimental and biological data for this specific
compound is limited in publicly available literature, this document summarizes its core
identifiers.

Core Compound Information

Chemical Identifiers and Properties of 2-Ethylanisole

Parameter Value Reference
CAS Number 14804-32-1 [1]
Molecular Weight 136.19 g/mol [1]
Molecular Formula C9H120 [1]
Synonyms 2-Ethylmethoxybenzene [1]
Boiling Point 187°C (lit.) [1]

Experimental Data and Protocols
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Currently, detailed experimental protocols, quantitative data from biological assays, and
established signaling pathways specifically involving 2-ethylanisole are not readily available in
the surveyed scientific literature. The research community has not extensively published on the
biological activity, metabolic pathways, or toxicological profile of this particular molecule.

For researchers interested in investigating 2-ethylanisole, it is recommended to adapt general
methodologies used for the analysis and characterization of similar aromatic compounds.
These may include techniques such as:

¢ Gas Chromatography-Mass Spectrometry (GC-MS) for separation and identification.
e Nuclear Magnetic Resonance (NMR) Spectroscopy for structural elucidation.

« Invitro assays to screen for potential biological activity, with the specific assay depending on
the therapeutic area of interest.

Logical Workflow for Compound Investigation

For a novel or under-researched compound like 2-ethylanisole, a typical workflow for
investigation in a drug discovery or chemical biology context would follow a logical progression
from basic characterization to more in-depth biological studies. The following diagram
illustrates such a generalized workflow.
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A generalized workflow for the investigation of a chemical compound.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1585127?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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